methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate

• IUPAC Name: methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate
• InChI: InChI=1S/C9H10O2S/c1-11-9(10)8-5-6-3-2-4-7(6)12-8/h5H,2-4H2,1H3
• InChI Key: MFMSWHJIFIRYNO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)CCC2
• Molecular Formula: C9H10O2S
• DSSTOX Substance ID: DTXSID80407912
• Molecular Weight: 182.24 g/mol
• CAS RN: 353269-02-0

Description

“Methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate” is a chemical compound with the molecular formula C9H10O2S. It has a molecular weight of 182.24 g/mol. The IUPAC name for this compound is “methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate” and it has a CAS number of 353269-02-0.

Molecular Structure Analysis

The compound has a complex structure with a cyclopenta[b]thiophene ring, which is a five-membered ring containing four carbon atoms and one sulfur atom. The compound also contains a carboxylate functional group attached to the ring.

Physical And Chemical Properties Analysis

The compound has several computed properties. It has a XLogP3-AA value of 2.5, indicating its partition coefficient between octanol and water, which is a measure of its lipophilicity. It has no hydrogen bond donors, three hydrogen bond acceptors, and two rotatable bonds. Its exact mass and monoisotopic mass are both 182.04015073 g/mol. Its topological polar surface area is 54.5 Ų, and it has 12 heavy atoms. The compound has a complexity of 193.

Scientific Research Applications

• Chemical Synthesis

  • Methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate is a chemical compound with the CAS Number: 353269-02-0. It’s often used in chemical synthesis.
  • The compound is a solid powder and should be stored at 2-8°C.

• Pharmaceuticals and Agrochemicals

  • Thiophenes, the class of compounds to which methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate belongs, are widely used as building blocks in many agrochemicals and pharmaceuticals.
  • They are included in antibacterial, antifungal, analgesic, antiinflammatory, antioxidant, local anesthetic, and antitumor agents.

• Coordination Chemistry

  • Schiff bases from 2-hydroxy-1-naphthaldehyde, which can be synthesized from compounds like methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate, have often been used as chelating ligands in the field of coordination chemistry.

• Photochromic and Thermochromic Characteristics

  • The Schiff base compounds can be classified by their photochromic and thermochromic characteristics.
  • A solution of 2-Amino-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylic acid methyl ester and 2-hydroxynaphthaldehyde in absolute ethanol was heated under reflux for 5 hrs.

• Synthesis of Active Arylidene

  • Methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate could potentially be used in the synthesis of active arylidene. The compound could be used to create a yellow powder with a yield of 66% and a melting point of 222–225 °C.

• Laboratory Chemicals

  • This compound is often used as a laboratory chemical. It’s a solid powder and should be stored at 2-8°C. The specific applications and methods would depend on the particular experiment being conducted.

• Synthesis of Active Arylidene

  • Methyl 5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxylate could potentially be used in the synthesis of active arylidene. The compound could be used to create a yellow powder with a yield of 66% and a melting point of 222–225 °C.

Synthesis routes and methods

Procedure details

To a 100-mL round-bottom flask containing a solution of 2-chlorocyclopent-1-ene-1-carbaldehyde (1.2 g, 9.19 mmol, 1.00 equiv) and methyl 2-sulfanylacetate (1.17 g, 11.02 mmol, 1.20 equiv) in pyridine (10 mL) was added triethylamine (2 mL) dropwise at 0° C. The resulting solution was stirred for 1 h at room temperature. The reaction was then quenched by the addition of 2 mL of 48% aqueous KOH solution and diluted with 100 mL of water. The resulting solution was extracted with 3×100 mL of ethyl acetate. The combined organic layers were washed with brine, dried over anhydrous sodium sulfate and concentrated under vacuum to give 1.3 g (78%) of methyl 4H,5H,6H-cyclopenta[b]thiophene-2-carboxylate as a yellow solid. MS (ES): m/z 183 (M+H)+.

Citations

Recent advances in QSAR-based identification and design of anti-tubercular agents

M Imran Siddiqi - Current Pharmaceutical Design, 2014 - ingentaconnect.com

Increasing worldwide incidence and the advent of multi drug resistant and extensively drug resistant tuberculosis raise the need of new drugs for the treatment of tuberculosis soon. To …

Number of citations: 12 www.ingentaconnect.com

Combinatorially-generated library of 6-fluoroquinolone analogs as potential novel antitubercular agents: a chemometric and molecular modeling assessment

N Minovski, A Perdih, T Solmajer - Journal of molecular modeling, 2012 - Springer

The virtual combinatorial chemistry approach as a methodology for generating chemical libraries of structurally-similar analogs in a virtual environment was employed for building a …

Number of citations: 30 link.springer.com

A novel method for the synthesis of methylthiophenes from ketones containing an active methylene group

MM Krayushkin, BV Lichitsky, DV Kozhinov… - Arkivoc, 2003 - pdfs.semanticscholar.org

A method for the synthesis of methylthiophenes from various ketones has been elaborated. The target methylthiophenes were used for the synthesis of photochromic 1, 2-…

Number of citations: 3 pdfs.semanticscholar.org